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Compound of Interest

Compound Name: Calcium lactate monohydrate

Cat. No.: B1234476 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the synthesis of calcium-

based nanoparticles using calcium lactate monohydrate as a calcium precursor. These

nanoparticles have significant potential in various biomedical applications, particularly in drug

delivery, owing to their biocompatibility and biodegradability.

Introduction
Calcium-based nanoparticles, such as calcium phosphate and calcium carbonate, are excellent

candidates for drug delivery systems. They are biocompatible, biodegradable, and can be

engineered to encapsulate a variety of therapeutic agents.[1] Calcium lactate monohydrate
offers a readily available and biocompatible calcium source for the synthesis of these

nanoparticles. This document outlines protocols for the synthesis of hydroxyapatite (a form of

calcium phosphate) and calcium carbonate nanoparticles using calcium lactate monohydrate
and provides relevant characterization data and cellular interaction pathways.

Quantitative Data Summary
The following tables summarize key quantitative parameters for nanoparticles synthesized

using calcium-based precursors. While data specifically for calcium lactate monohydrate is

limited, this comparative data provides a benchmark for expected outcomes.

Table 1: Physicochemical Properties of Calcium-Based Nanoparticles
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Nanoparticl
e Type

Calcium
Precursor

Synthesis
Method

Average
Particle
Size (nm)

Zeta
Potential
(mV)

Reference

Hydroxyapatit

e

Calcium

Lactate

Pentahydrate

Hydrothermal

Whiskers:

Lengths up to

several µm

Not Reported

[No specific

citation

number from

the prompt]

Calcium

Phosphate

Calcium

Chloride

Wet Chemical

Precipitation

~33

(mechanical

agitation)

-20

(mechanical

agitation)

[2]

Calcium

Phosphate

Calcium

Chloride

Wet Chemical

Precipitation
10 - 45

-14 (magnetic

agitation)
[2]

Calcium

Carbonate

Calcium

Nitrate

Controlled

Precipitation
~54 Not Reported [3]

Calcium

Oxide
Not Specified

Green

Synthesis
35.93 ± 2.54 Not Reported [4]

Calcium

Silicate

Calcium

Acetate

Chemical

Precipitation
50 - 400 Not Reported [5]

Table 2: Drug Loading and Encapsulation Efficiency of Nanoparticle Systems
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Nanoparticle
System

Drug
Drug Loading
Capacity (%)

Encapsulation
Efficiency (%)

Reference

Calcium

Phosphate

Enalaprilat

(Coprecipitation)
34 µg/mg (3.4%)

Not specified,

high inclusion
[6]

Calcium

Phosphate

SOD1

(Coprecipitation)

6.6 µg/mg

(0.66%)
Not specified [6]

Calcium

Phosphate
DNA (Sorption) 88 µg/mg (8.8%)

Not specified,

superior to

coprecipitation

[6]

Mesoporous

Calcium Silicate
Ibuprofen 69.3 86 [7]

PLA/HAp Core-

Shell
Vitamin K1 ~250 Not specified [8]

Silk Fibroin Naringenin 0.3 - 1.0 Not specified [9]

Experimental Protocols
Synthesis of Hydroxyapatite (HAp) Nanoparticles via
Hydrothermal Method
This protocol is adapted from a method for synthesizing HAp whiskers and can be modified to

obtain different morphologies.

Materials:

Calcium lactate monohydrate (Ca(C₃H₅O₃)₂·H₂O)

Orthophosphoric acid (H₃PO₄)

Deionized water

Ammonium hydroxide (for pH adjustment)

Equipment:
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Hydrothermal synthesis autoclave

Magnetic stirrer

pH meter

Centrifuge

Drying oven

Procedure:

Precursor Solution Preparation:

Prepare an aqueous solution of calcium lactate monohydrate. The concentration can be

varied (e.g., 0.025 M to 0.2 M) to influence the morphology of the final product.

Prepare an aqueous solution of orthophosphoric acid.

Maintain a Ca/P molar ratio of 1.67, which is stoichiometric for hydroxyapatite.

Reaction Mixture:

While stirring, slowly add the orthophosphoric acid solution to the calcium lactate
monohydrate solution.

Adjust the pH of the mixture to the desired level (e.g., pH 5 to 11) using ammonium

hydroxide. The pH significantly affects the resulting nanoparticle characteristics.

Hydrothermal Synthesis:

Transfer the final mixture into a Teflon-lined stainless steel autoclave.

Seal the autoclave and heat it to a specific temperature (e.g., 120°C to 180°C) for a

designated duration (e.g., 12 to 24 hours).

Purification:

After the reaction, allow the autoclave to cool down to room temperature.
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Collect the precipitate by centrifugation.

Wash the precipitate several times with deionized water to remove any unreacted

precursors and byproducts.

Drying:

Dry the purified hydroxyapatite nanoparticles in an oven at a suitable temperature (e.g.,

80°C) overnight.

Synthesis of Calcium Carbonate (CaCO₃) Nanoparticles
via Chemical Precipitation
This protocol is a general method adapted for the use of calcium lactate monohydrate.

Materials:

Calcium lactate monohydrate (Ca(C₃H₅O₃)₂·H₂O)

Sodium carbonate (Na₂CO₃)

Deionized water

Ethanol (for washing)

Equipment:

Beakers and magnetic stirrer

Burette or dropping funnel

Centrifuge

Drying oven

Procedure:

Precursor Solution Preparation:
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Prepare an aqueous solution of calcium lactate monohydrate (e.g., 0.1 M).

Prepare an aqueous solution of sodium carbonate (e.g., 0.1 M).

Precipitation:

Place the sodium carbonate solution in a beaker and stir vigorously with a magnetic stirrer.

Slowly add the calcium lactate monohydrate solution dropwise using a burette or

dropping funnel. The stirring speed can influence the particle size.[3]

Aging:

After the addition is complete, continue stirring the suspension for a period (e.g., 30

minutes to 2 hours) to allow for particle growth and stabilization.

Purification:

Collect the calcium carbonate nanoparticles by centrifugation.

Wash the nanoparticles sequentially with deionized water and ethanol to remove

impurities.

Drying:

Dry the resulting white powder in an oven at a low temperature (e.g., 60°C) to obtain the

final product.

Visualizations
Experimental Workflow for Nanoparticle Synthesis
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Caption: General workflow for the synthesis of calcium-based nanoparticles.

Cellular Uptake and Drug Release Pathway
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Caption: Cellular uptake and intracellular drug release from calcium-based nanoparticles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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